Cas no 2172146-17-5 (11,11-difluoro-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane)

• Product Name: 11,11-difluoro-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane
• CAS No: 2172146-17-5
• MF: C₁₄H₂₃F₂NO
• MW: 259.335331201553
• CID: 5908549
• PubChem ID: 165841141
• Update Time: 2025-06-12

11,11-difluoro-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane Chemical and Physical Properties

Names and Identifiers

• 11,11-difluoro-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane
• EN300-1279207
• 2172146-17-5
• 11,11-difluoro-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane

• Inchi： 1S/C14H23F2NO/c15-13(16)6-8-14(9-7-13)17-12(10-11-18-14)4-2-1-3-5-12/h17H,1-11H2
• InChI Key： YGVQMLFNBPUROP-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)NC1(CCO2)CCCCC1)F

Computed Properties

• Exact Mass: 259.17477068g/mol
• Monoisotopic Mass: 259.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 11,11-difluoro-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane

Chemical Profile of 11,11-difluoro-14-oxa-7-azadispiro5.1.5⁸.3⁶hexadecane (CAS No. 2172146-17-5)

11,11-difluoro-14-oxa-7-azadispiro5.1.5⁸.3⁶hexadecane, identified by its CAS number 2172146-17-5, is a complex spirocyclic compound featuring fluorine substituents and an azacyclic framework. This molecule has garnered attention in the chemical and pharmaceutical research communities due to its unique structural motifs and potential applications in drug discovery and material science. The presence of fluorine atoms introduces specific electronic and steric properties, making it a candidate for fine-tuning the pharmacokinetic and pharmacodynamic profiles of bioactive molecules.

The spirocyclic structure of this compound, characterized by the fusion of two or more rings through a single carbon atom, contributes to its rigidity and stability. This architectural feature is particularly valuable in medicinal chemistry, where maintaining the conformational integrity of a lead compound is critical for optimizing binding affinity to biological targets. The 14-oxa moiety further enhances the molecular complexity, introducing an oxygen atom that can participate in hydrogen bonding interactions, a key factor in ligand-receptor recognition.

In recent years, the incorporation of fluorine into pharmaceutical candidates has been extensively studied due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. The 11,11-difluoro substitution in 11,11-difluoro-14-oxa-7-azadispiro5.1.5⁸.3⁶hexadecane is particularly noteworthy, as it may confer enhanced resistance to enzymatic degradation while improving membrane permeability. These attributes are highly desirable in the development of small-molecule drugs targeting extracellular or intracellular compartments.

The azacyclic component (7-azadispiro) adds another layer of structural complexity, potentially influencing the compound's solubility and bioavailability. Spiro compounds are known for their low conformational entropy, which can lead to increased binding entropy upon interaction with biological targets. This phenomenon is particularly relevant in the design of enzyme inhibitors or receptor modulators, where entropic contributions significantly influence binding kinetics.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties for complex structures like 11,11-difluoro-14-oxa-7-azadispiro5.1.5⁸.3⁶hexadecane. Molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate its conformational landscape and interactome preferences. These studies suggest that the compound may exhibit selective binding to proteins involved in metabolic pathways or signal transduction cascades, making it a promising scaffold for further derivatization.

The pharmaceutical industry has increasingly leveraged spirocyclic compounds in drug development due to their unique structural features and functional versatility. For instance, spiroketal derivatives have shown promise as antiviral and anti-inflammatory agents, while spirocyclic peptides have been explored for their role in modulating neural activity. The fluorinated azaspiro structure of 11,11-difluoro-14-oxa-7-azadispiro5.1.5⁸.3⁶hexadecane aligns with these trends, offering a versatile platform for designing next-generation therapeutics.

In material science applications, the rigid framework of this compound may be exploited for creating novel polymers or liquid crystals with tailored properties. The fluorine atoms could enhance thermal stability or hydrophobicity, making it suitable for high-performance materials used in electronics or coatings. Additionally, the spirocyclic core may serve as a building block for supramolecular assemblies, where non-covalent interactions drive self-organization into functional structures.

The synthesis of 11,11-difluoro-14-oxa-7-azadispiro5.1.5⁸.3⁶hexadecane presents unique challenges due to its complex stereochemistry and multiple functional groups. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to construct the spirocore with high enantiomeric purity. These efforts are critical for ensuring that derivative compounds exhibit predictable biological activity without off-target effects.

Ongoing research is exploring novel derivatives of this compound that may enhance its therapeutic potential or industrial applicability. For example, modifications at the fluorine positions could alter metabolic clearance rates or improve tissue distribution profiles. Similarly, functionalization of the azacyclic ring might introduce new interaction sites with biological targets or enhance physicochemical properties such as solubility.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising scaffolds like 11,11-difluoro-14-oxa-7-azadispiro5.1.5⁸.3⁶hexadecane based on their predicted bioactivity and synthetic feasibility. These computational tools can predict molecular descriptors such as LogP values (logarithm of partition coefficient), polar surface area (PSA), and hydrogen bond donor/acceptor counts—all critical parameters for assessing drug-likeness.

The future prospects for 11,11-difluoro-14-oxa-7-azadispiro5.1.5⁸.3⁶hexadecane are promising as it continues to be investigated across multiple disciplines including medicinal chemistry, materials science, and computational biology. Its unique structural features make it an attractive candidate for further exploration in both academic research and industrial applications.